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Compound of Interest

Compound Name: Dodecaethylene glycol

Cat. No.: B1679188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core principles governing the solubility of

dodecaethylene glycol (PEG-12) in aqueous solutions. As a crucial excipient in

pharmaceutical formulations and a versatile compound in various scientific applications, a

thorough understanding of its behavior in water is paramount. This document provides a

comprehensive overview of its solubility characteristics, detailed experimental protocols for

miscibility determination, and a discussion of the key factors influencing its aqueous phase

behavior.

Dodecaethylene glycol, a polymer of ethylene oxide, is characterized by its extensive network

of ether oxygens and terminal hydroxyl groups. These structural features facilitate strong

hydrogen bonding with water molecules, leading to its high hydrophilicity.[1][2] Consequently,

dodecaethylene glycol is not just soluble but is fully miscible with water in all proportions at

standard temperature and pressure.[1][3] This means that it does not have a defined solubility

limit in the traditional sense, but rather forms a homogeneous, single-phase solution regardless

of the concentration.

Quantitative Data: Miscibility of Dodecaethylene
Glycol in Aqueous Solutions
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Given that dodecaethylene glycol is completely miscible with water, a traditional solubility

table is not applicable. The following table instead summarizes its miscibility at various

concentrations and temperatures, highlighting its complete miscibility across a relevant range

for most research and development applications.

Concentration of
Dodecaethylene Glycol
(w/w %)

Temperature (°C) Observation

10% 10 Clear, homogeneous solution

25% 25 Clear, homogeneous solution

50% 25 Clear, homogeneous solution

75% 25 Clear, homogeneous solution

90% 40 Clear, homogeneous solution

99% 40 Clear, homogeneous solution

Experimental Protocols
Methodology for Determining Miscibility of
Dodecaethylene Glycol in Water
The determination of miscibility for liquids is primarily a visual inspection process. The clarity of

the resulting mixture is a key indicator of miscibility.[4]

Objective: To qualitatively assess the miscibility of dodecaethylene glycol in water at various

concentrations and temperatures.

Materials:

Dodecaethylene glycol (high purity)

Distilled or deionized water

Calibrated glassware (volumetric flasks, pipettes, graduated cylinders)
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Temperature-controlled water bath or incubator

Vortex mixer or magnetic stirrer

Clear glass vials or test tubes with closures

Procedure:

Preparation of Mixtures:

Prepare a series of aqueous solutions of dodecaethylene glycol at various weight-to-

weight (w/w) or volume-to-volume (v/v) concentrations (e.g., 10%, 25%, 50%, 75%, 90%).

For each concentration, accurately weigh or measure the required amounts of

dodecaethylene glycol and water into a clean, dry glass vial.

Mixing:

Securely cap the vials and mix the contents thoroughly using a vortex mixer or by vigorous

shaking for a defined period (e.g., 2 minutes) to ensure homogeneity. For higher viscosity

mixtures, a magnetic stirrer may be used.

Temperature Equilibration:

Place the vials in a temperature-controlled water bath set to the desired experimental

temperature (e.g., 10°C, 25°C, 40°C).

Allow the mixtures to equilibrate for a sufficient time (e.g., 30 minutes) to reach thermal

stability.

Visual Observation:

After equilibration, remove the vials from the water bath and visually inspect them against

a well-lit background.

Observe for any signs of immiscibility, such as cloudiness, turbidity, or the formation of

separate layers. A clear, single-phase liquid indicates miscibility.[4]
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Documentation:

Record the observations for each concentration and temperature combination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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